Cas no 1020569-65-6 (Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate)

• Product Name: Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate
• CAS No: 1020569-65-6
• MF: C₁₅H₁₃Cl₂NO₃
• MW: 326.174622297287
• MDL: MFCD16652286
• CID: 2116307
• PubChem ID: 52270677
• Update Time: 2025-07-23

Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate
• ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate
• ethyl 3-(2,6-dichlorophenyl)-5-cyclopropylisoxazole-4-carboxylate
• ETHYL 5-CYCLOPROPYL-3-(2,6-DICHLOROPHENYL)ISOXAZOLE-4-CARBOXYLATE(WXC09918)
• ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole-4-carboxylate
• LCBWCDNDUBMBBY-UHFFFAOYSA-N
• SY233111
• 1020569-65-6
• A1-11201
• AKOS027339908
• DA-33763
• 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(2,6-dichlorophenyl)-, ethyl ester
• SCHEMBL2002892
• AS-73552
• ETHYL5-CYCLOPROPYL-3-(2,6-DICHLOROPHENYL)ISOXAZOLE-4-CARBOXYLATE
• F12730
• CS-0132626
• VQB56965
• MFCD16652286
• Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate

• MDL： MFCD16652286
• Inchi： 1S/C15H13Cl2NO3/c1-2-20-15(19)12-13(18-21-14(12)8-6-7-8)11-9(16)4-3-5-10(11)17/h3-5,8H,2,6-7H2,1H3
• InChI Key： LCBWCDNDUBMBBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)OCC)=C(C2CC2)ON=1)Cl

Computed Properties

• Exact Mass: 325.0272487g/mol
• Monoisotopic Mass: 325.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 4.1

Additional information on Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate

Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate (CAS No. 1020569-65-6): A Comprehensive Overview

Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate (CAS No. 1020569-65-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both cyclopropyl and dichlorophenyl substituents in its framework imparts unique electronic and steric properties, making it a valuable candidate for further exploration.

The chemical structure of Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate consists of an isoxazole core, which is a heterocyclic aromatic ring system containing an oxygen atom. This core is further functionalized with an ethyl ester group at the 4-position, a cyclopropyl group at the 5-position, and a 2,6-dichlorophenyl group at the 3-position. Such structural features contribute to its potential pharmacological activity by influencing both its solubility and binding affinity to biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for drug discovery, particularly those derived from isoxazole derivatives. The compound Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate has been investigated for its potential applications in various therapeutic areas. One of the most compelling aspects of this molecule is its ability to modulate biological pathways associated with inflammation and cancer. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The dichlorophenyl moiety in the structure of Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate plays a crucial role in enhancing its binding interactions with biological targets. The chlorine atoms introduce electrophilic centers that can engage in hydrogen bonding or other non-covalent interactions with residues in protein binding pockets. This feature has been leveraged in the design of molecules targeting receptors such as the aryl hydrocarbon receptor (AhR), which is implicated in metabolic disorders and immune responses.

Moreover, the cyclopropyl group contributes to the steric profile of the molecule, influencing its metabolic stability and bioavailability. Cyclopropane rings are known to enhance binding affinity by introducing rigid constraints that improve fit within binding pockets. This structural motif has been successfully incorporated into numerous drug candidates, demonstrating its utility in optimizing pharmacokinetic properties.

The synthesis of Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and halogenation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

Recent research has highlighted the importance of structure-activity relationships (SARs) in optimizing the pharmacological properties of isoxazole derivatives. By systematically modifying substituents such as the cyclopropyl and dichlorophenyl groups, researchers have identified analogs with enhanced potency and selectivity. For instance, studies have shown that varying the position or number of chlorine atoms can significantly alter the anti-inflammatory activity of these compounds.

The potential therapeutic applications of Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate extend beyond inflammation and cancer treatment. Emerging evidence suggests that this compound may also have neuroprotective effects, making it a candidate for addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of isoxazole derivatives to cross the blood-brain barrier has opened new avenues for developing central nervous system (CNS) therapeutics.

In conclusion, Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate represents a promising lead compound with diverse pharmacological potential. Its unique structural features make it an attractive scaffold for further medicinal chemistry exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in next-generation drug development strategies.